Cas no 1261872-23-4 ((5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine)

• Product Name: (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine
• CAS No: 1261872-23-4
• MF: C₁₅H₁₃F₄N
• MW: 283.264037847519
• CID: 4991079
• Update Time: 2025-10-28

(5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine

• Inchi： 1S/C15H13F4N/c1-20(2)14-7-6-12(16)9-13(14)10-4-3-5-11(8-10)15(17,18)19/h3-9H,1-2H3
• InChI Key： BYOICHIXCDEXBX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=CC=C(C(F)(F)F)C=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.7
• Topological Polar Surface Area: 3.2

Additional information on (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine

Introduction to (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine (CAS No. 1261872-23-4)

(5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl-dimethyl-amine) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1261872-23-4, belongs to a class of molecules known for their potential biological activity and structural diversity. The presence of both fluoro and trifluoromethyl substituents in its biphenyl core imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The< strong>fluoro group, specifically at the 5-position of the biphenyl ring, is a well-documented moiety in medicinal chemistry due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The introduction of fluorine atoms can enhance the lipophilicity of molecules, improve their bioavailability, and even influence their interaction with biological targets. In contrast, the trifluoromethyl group at the 3'-position contributes to the compound's rigidity and electron-withdrawing nature, which can further refine its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The structural features of (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine make it an attractive candidate for further investigation in various therapeutic areas. For instance, studies have suggested that biphenyl derivatives can exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating neurological disorders, cancer, and inflammatory diseases.

In the context of drug discovery, the dimethyl-amino group at the 2-position of the biphenyl ring plays a crucial role in determining the compound's solubility and reactivity. This group can also serve as a handle for further chemical modifications, allowing researchers to fine-tune the molecule's properties for specific applications. The combination of these structural elements makes (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine a versatile building block for synthesizing novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired framework efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and confirming its identity.

One of the most compelling aspects of (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine is its potential application in developing next-generation pharmaceuticals. Researchers are exploring its efficacy as a lead compound for small-molecule drugs targeting various diseases. For example, preclinical studies have indicated that derivatives of this molecule may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural similarity to known bioactive compounds suggests that it could serve as a starting point for designing drugs with improved pharmacological profiles.

The impact of fluorine-containing compounds on modern medicine cannot be overstated. These molecules have been incorporated into numerous FDA-approved drugs due to their favorable pharmacokinetic properties. The strategic use of fluorine atoms can enhance drug stability, prolong half-life, and improve target specificity. As such, compounds like (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine represent an important class of candidates for future drug development efforts.

Furthermore, the growing interest in fluorinated biphenyl derivatives stems from their potential to interact with biological targets in unique ways. The biphenyl core itself is known for its ability to adopt multiple conformations, which can influence how it binds to proteins and other biomolecules. When combined with electron-withdrawing groups like trifluoromethyl or electron-donating groups like fluoro substituents, these molecules can exhibit enhanced binding affinities and selectivities.

In conclusion, (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.